Cas no 1806273-36-8 (Benzonitrile, 2,5-difluoro-4-iodo-)

• Product Name: Benzonitrile, 2,5-difluoro-4-iodo-
• CAS No: 1806273-36-8
• MF: C₇H₂F₂IN
• MW: 264.998760700226
• CID: 5152600
• PubChem ID: 119016071
• Update Time: 2026-03-03

Benzonitrile, 2,5-difluoro-4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,5-difluoro-4-iodo-
• 2,5-Difluoro-4-iodo-benzonitrile
• SCHEMBL17672794
• 2,5-Difluoro-4-iodobenzonitrile
• 1806273-36-8
• MFCD28789212
• F84624

• Inchi： 1S/C7H2F2IN/c8-5-2-7(10)6(9)1-4(5)3-11/h1-2H
• InChI Key： TXKSUEUDTYRDMK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=C(I)C=C1F

Computed Properties

• Exact Mass: 264.92000g/mol
• Monoisotopic Mass: 264.92000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Additional information on Benzonitrile, 2,5-difluoro-4-iodo-

Benzonitrile, 2,5-Difluoro-4-Iodo-

Benzonitrile, 2,5-difluoro-4-iodo (CAS No: 1806273-36-8) is a highly specialized organic compound with significant applications in the field of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzonitrile core substituted with two fluorine atoms at the 2 and 5 positions and an iodine atom at the 4 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in the synthesis of advanced materials and pharmaceutical intermediates.

The synthesis of benzonitrile, 2,5-difluoro-4-iodo involves a series of carefully controlled reactions that highlight the importance of regioselectivity and functional group compatibility. Recent advancements in catalytic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have demonstrated that the presence of iodine at the para position significantly enhances the reactivity of the nitrile group, facilitating its conversion into various functional groups such as carboxylic acids, amides, or esters under mild conditions.

One of the most promising applications of benzonitrile, 2,5-difluoro-4-iodo lies in its use as a precursor for constructing heterocyclic compounds. By employing transition metal-catalyzed coupling reactions, such as Suzuki-Miyaura or Stille couplings, this compound can be transformed into biologically active molecules with complex architectures. For instance, recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase.

In addition to its role in drug discovery, benzonitrile, 2,5-difluoro-4-iodo has also found utility in the development of advanced materials. Its ability to undergo metal-mediated cross-coupling reactions makes it an ideal candidate for synthesizing functional polymers and coordination complexes. For example, researchers have successfully utilized this compound to prepare fluorescent sensors capable of detecting trace amounts of metal ions in aqueous solutions.

The electronic properties of benzonitrile, 2,5-difluoro-4-iodo have been extensively studied using computational chemistry techniques. These studies reveal that the fluorine atoms at the ortho positions significantly withdraw electron density from the aromatic ring via resonance effects, while the iodine atom introduces a bulky group that influences steric interactions. This unique balance of electronic and steric effects renders the compound highly versatile in various chemical transformations.

Recent breakthroughs in green chemistry have also led to innovative methods for synthesizing benzonitrile, 2,5-difluoro-4-iodo using environmentally friendly reagents and solvents. These methods not only reduce waste generation but also improve the overall sustainability of chemical processes. For instance, microwave-assisted synthesis has been employed to accelerate reaction rates while minimizing energy consumption.

In conclusion, benzonitrile, 2,5-difluoro-4-iodo stands out as a critical intermediate in modern organic synthesis due to its unique structure and versatile reactivity. Its applications span across multiple disciplines, including drug discovery, materials science